Cas no 899947-19-4 (1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 899947-19-4
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5488722
• Update Time: 2025-06-14

1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methoxyphenyl)methyl]-3-(1-methylindol-3-yl)urea
• 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C18H19N3O2/c1-21-12-15(14-8-4-5-9-16(14)21)20-18(22)19-11-13-7-3-6-10-17(13)23-2/h3-10,12H,11H2,1-2H3,(H2,19,20,22)
• InChI Key： BRXNKEFURGJVTE-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1OC)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea

Recent Advances in the Study of 1-(2-Methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea (CAS: 899947-19-4)

The compound 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea (CAS: 899947-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and click chemistry, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

In terms of biological activity, 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea has demonstrated promising results in various in vitro and in vivo models. Notably, the compound has shown potent inhibitory effects against specific kinase targets implicated in cancer and inflammatory diseases. Mechanistic studies have revealed that the compound acts as a selective kinase inhibitor, disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest its potential as a novel therapeutic agent for oncology and immunology applications.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea have provided valuable insights into its drug-like characteristics. Studies have evaluated its solubility, stability, and metabolic profile, which are essential for determining its suitability for oral administration. Preliminary data indicate favorable absorption and distribution properties, although further optimization may be required to address certain metabolic liabilities.

The safety and toxicity profile of 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea have also been assessed in preclinical models. Acute and subchronic toxicity studies have demonstrated a reasonable safety margin, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity studies and detailed genotoxicity assessments are still ongoing to ensure comprehensive safety evaluation.

In conclusion, 1-(2-methoxyphenyl)methyl-3-(1-methyl-1H-indol-3-yl)urea (CAS: 899947-19-4) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, make it a compelling subject for ongoing and future research. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and evaluate its therapeutic potential will be critical in advancing this compound toward clinical applications.